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Compound of Interest

Compound Name: Diantimony

Cat. No.: B1203571

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diantimony trioxide
(Sbh20s) as a synergistic flame retardant in various polymeric materials. Detailed experimental
protocols for common flammability tests are included to assist researchers in evaluating the
efficacy of flame-retardant formulations.

Introduction

Diantimony trioxide, an inorganic compound with the chemical formula Sb20s3, is a widely
utilized and highly effective synergist in the field of flame retardants.[1][2] While not inherently
flame retardant on its own, when combined with halogenated compounds (typically brominated
or chlorinated), it significantly enhances the fire resistance of a wide range of materials.[2][3]
This synergistic action makes it a critical component in meeting stringent fire safety standards
for plastics, textiles, adhesives, and coatings.[1][4] Common applications include electronic and
electrical equipment, automotive components, construction materials, and protective clothing.

[1]

Mechanism of Action

The flame retardant efficacy of diantimony trioxide is realized through a synergistic interaction
with halogenated compounds, functioning in both the gas and solid phases of a fire.

Gas Phase Inhibition:
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Upon heating, the halogenated flame retardant decomposes and releases hydrogen halides
(HX, where X is a halogen).[5] These hydrogen halides then react with diantimony trioxide to
form volatile antimony halides (SbXs) and antimony oxyhalides (SbOX).[3][5] These antimony
species act as radical traps in the gas phase, interrupting the exothermic chain reactions of
combustion.[2][6] They scavenge highly reactive free radicals, such as He and OHe, which are
essential for flame propagation.[6]

Solid Phase Char Formation:

In the solid phase, diantimony trioxide promotes the formation of a carbonaceous char layer
on the surface of the burning material.[2][5] This char layer acts as an insulating barrier,
shielding the underlying polymer from heat and limiting the diffusion of oxygen to the fuel
source.[5][6] This process also reduces the release of flammable volatile gases.[5]

Synergistic Effects with Halogenated Compounds

The combination of diantimony trioxide with halogenated flame retardants results in a
performance level that is significantly greater than the sum of the individual components.[7]
This synergy allows for lower loading levels of the flame retardant package to achieve the
desired level of fire resistance, which can be advantageous in terms of cost and preserving the
mechanical properties of the polymer.[8] The typical weight ratio of halogenated flame retardant
to antimony trioxide is in the range of 3:1 to 4:1.[5]

Applications

Diantimony trioxide-based flame retardant systems are incorporated into a diverse array of
materials:

o Plastics and Polymers: Widely used in thermoplastics such as Polypropylene (PP),
Acrylonitrile Butadiene Styrene (ABS), High Impact Polystyrene (HIPS), Polyvinyl Chloride
(PVC), and Polyethylene Terephthalate (PET).[2][6][8][]

o Textiles: Applied to natural and synthetic fibers to impart flame resistance to products like
upholstery, curtains, and protective clothing.[1][4]

o Rubber and Adhesives: Incorporated into rubber compounds for applications such as
conveyor belts and industrial hoses, as well as in fire-resistant sealants.[1]
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o Coatings and Paints: Used in flame-retardant coatings for structural materials in construction

and transportation.[1]

Data Presentation

The following tables summarize the quantitative performance of diantimony trioxide as a flame

retardant in various polymer systems, as measured by standard flammability tests.

Table 1: Limiting Oxygen Index (LOI) and UL 94 Results for Various Polymers

o UL 94 Rating
Polymer System Additives LOI (%) .
(Thickness)
Polypropylene (PP
P p_y (PP) None 27.8
Composite
) 2 wt% Sb20s3 with
PP Composite 36.6 V-0
APP/PER
Acrylonitrile Butadiene
None 18.5 NR (Not Rated)
Styrene (ABS)
10% Bromine & 2:1
ABS V-0
TBBPA:Sbh203
Poly(acrylonitrile-co-
vinylidene chloride) None 26.4
(PANVDC)
PANVDC Sh20s3 29.0 V-0
Thermoplastic ) -
None High Flammability
Polyurethane (TPU)
TPU 3% Sb20s 21

APP/PER: Ammonium Polyphosphate/Pentaerythritol, TBBPA: Tetrabromobisphenol A

Table 2: Cone Calorimetry Data for Acrylonitrile Butadiene Styrene (ABS)
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Parameter Neat ABS ABS with DBDPE/Sbh203
Peak Heat Release Rate ) o
High Significantly Reduced
(PHRR) (kW/m?)
Total Heat Release (THR) ]
High Reduced
(MJ/Im2)
Mass Loss Rate (MLR) (g/s) - Slightly Increased
Smoke Production Rate (SPR) ]
High Reduced

(m2/s)

DBDPE: Decabromodiphenyl Ethane

Experimental Protocols

The following are detailed protocols for key flammability tests used to evaluate the performance
of flame retardants.

Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863, 1SO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material under specified test
conditions. A higher LOI value indicates better flame resistance.[10][11]

Apparatus:

o LOI analyzer consisting of a vertical glass column, gas flow meters for oxygen and nitrogen,
and an ignition source.

e Specimen holder.
Procedure:

o Sample Preparation: Prepare specimens of the material to the dimensions specified in the
standard (typically rectangular bars). Condition the specimens at 23 + 2 °C and 50 + 5%
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relative humidity for at least 48 hours.

o Apparatus Setup: Place the specimen vertically in the holder inside the glass column.

e Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Start
with a known oxygen concentration.

« Ignition: Ignite the top of the specimen with the ignition source.

o Observation: Observe the combustion behavior of the specimen. The oxygen concentration
is gradually decreased in subsequent tests with new specimens until the flame self-
extinguishes within a specified time or before a certain length of the specimen is consumed.

o Determination of LOI: The LOI is the lowest oxygen concentration, expressed as a volume
percentage, at which flaming combustion is just supported.

UL 94 Vertical Burn Test

Standard: UL 94

Objective: To classify the flammability of plastic materials based on their response to a small
open flame under controlled laboratory conditions.

Apparatus:

Test chamber, free from drafts.

Bunsen burner with a 20 mm high blue flame.[10]

Specimen clamp and support.

Timer.

Dry absorbent surgical cotton.[10]

Procedure:

o Sample Preparation: Prepare a set of 5 specimens of the material, typically 125 mm long
and 13 mm wide, with a specified thickness.[2] Condition the specimens as per the standard.
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o Test Setup: Mount a specimen vertically with the lower end 10 mm above the burner tip.[2]
Place a layer of dry cotton 300 mm below the specimen.[10]

 First Flame Application: Apply the flame to the center of the lower edge of the specimen for
10 seconds and then remove it.[10] Record the duration of flaming combustion (t1).

» Second Flame Application: Immediately after flaming ceases, re-apply the flame for another
10 seconds.[10] After removing the flame, record the duration of flaming (t2) and glowing (t3)
combustion.

o Observations: Note if any flaming particles drip from the specimen and if they ignite the
cotton below. Also, observe if the specimen burns up to the holding clamp.

o Classification: Classify the material as V-0, V-1, or V-2 based on the criteria outlined in the
UL 94 standard, which include the duration of flaming and glowing, and whether dripping
particles ignite the cotton.

Table 3: UL 94 Vertical Burn Test Classifications
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Criteria V-0 V-1 V-2

Afterflame time for
each individual <10s <30s <30s

specimen (t1 or t2)

Total afterflame time
for any set of 5

) <50s <250s <250s
specimens (t1 + t2 for

all)

Afterflame plus
afterglow time for
each individual
] <30s <60s <60s
specimen after the
second flame

application (t2 + t3)

Dripping of flaming
particles that ignite No No Yes

cotton

Burn to holding clamp No No No

Cone Calorimetry

Standard: ASTM E1354, ISO 5660-1

Objective: To determine the heat release rate (HRR) and other flammability characteristics of
materials under a controlled radiant heat flux.

Apparatus:

e Cone calorimeter, which includes a conical radiant heater, a load cell to measure mass loss,
a spark igniter, and an exhaust system with gas analysis instrumentation.

Procedure:
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Sample Preparation: Prepare specimens of the material, typically 200 mm x 100 mm with a
specified thickness, and wrap the sides and bottom with aluminum foil.

Calibration: Calibrate the instrument according to the standard procedure.

Test Setup: Place the specimen on the load cell under the conical heater at a set radiant
heat flux (e.g., 35 or 50 kW/m2).

Ignition: The spark igniter is positioned over the specimen to ignite the pyrolysis gases.

Data Collection: During the test, continuously record data including:

[¢]

Heat Release Rate (HRR)

[e]

Time to ignition

Mass loss rate

o

[¢]

Smoke production rate

o

Effective heat of combustion

[e]

Yields of combustion products (e.g., CO, CO2)

e Analysis: Analyze the collected data to evaluate the fire performance of the material. Key
parameters include the peak Heat Release Rate (pHRR) and the Total Heat Released
(THR).

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

